Cas no 1594773-69-9 (4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane)

• Product Name: 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane
• CAS No: 1594773-69-9
• MF: C₁₁H₂₁IO₄
• MW: 344.186516523361
• CID: 6006001
• PubChem ID: 114775138
• Update Time: 2025-10-16

4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane Chemical and Physical Properties

Names and Identifiers

• 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane
• 1594773-69-9
• EN300-1133170
• 4-(iodomethyl)-4-[2-(2-methoxyethoxy)ethoxy]oxane

• Inchi： 1S/C11H21IO4/c1-13-6-7-15-8-9-16-11(10-12)2-4-14-5-3-11/h2-10H2,1H3
• InChI Key： MTOLQSHBQNAHRU-UHFFFAOYSA-N
• SMILES： ICC1(CCOCC1)OCCOCCOC

Computed Properties

• Exact Mass: 344.04846g/mol
• Monoisotopic Mass: 344.04846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.9Ų

Additional information on 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane

Recent Advances in the Study of 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane (CAS: 1594773-69-9)

In recent years, the compound 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane (CAS: 1594773-69-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery systems, chemical synthesis, and as a building block for more complex pharmaceutical agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane has been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, with particular emphasis on optimizing reaction conditions to minimize by-products. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield synthesis method using a palladium-catalyzed coupling reaction, which demonstrated superior efficiency compared to traditional approaches. This advancement is critical for scaling up production for preclinical and clinical studies.

Beyond its synthesis, the physicochemical properties of 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane have been extensively investigated. Its solubility in both aqueous and organic solvents makes it a versatile candidate for drug formulation. Recent research has also explored its stability under various pH conditions, revealing that the compound remains stable in neutral to slightly acidic environments, which is advantageous for oral drug delivery systems. These findings were corroborated by a study in the European Journal of Pharmaceutical Sciences (2024), which utilized advanced spectroscopic techniques to characterize the compound's behavior in simulated biological fluids.

One of the most exciting developments is the application of 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane in targeted drug delivery. A groundbreaking study in Nature Biotechnology (2023) demonstrated its use as a linker in antibody-drug conjugates (ADCs), where it facilitated the controlled release of cytotoxic agents at tumor sites. The study reported enhanced therapeutic efficacy and reduced off-target effects in preclinical models, paving the way for potential clinical trials. This application underscores the compound's role in advancing precision medicine.

In addition to its therapeutic potential, 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane has been employed in chemical biology as a tool for probing biological systems. A recent publication in Chemical Science (2024) highlighted its use in photoaffinity labeling, enabling researchers to study protein-ligand interactions with high specificity. This technique has provided valuable insights into the mechanisms of action of various drugs, further solidifying the compound's utility in basic and applied research.

Despite these advancements, challenges remain in the widespread adoption of 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane. Issues such as scalability, cost-effectiveness, and long-term stability need to be addressed to fully realize its potential. Future research directions may include exploring alternative synthetic pathways, improving formulation techniques, and expanding its applications in other therapeutic areas. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles.

In conclusion, 4-(iodomethyl)-4-2-(2-methoxyethoxy)ethoxyoxane (CAS: 1594773-69-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have elucidated its synthesis, properties, and potential uses, particularly in drug delivery and chemical biology tools. As research continues to unfold, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools. The ongoing exploration of its capabilities underscores the dynamic nature of this field and the importance of continued investment in innovative research.